2-[(2,5-Dimethylphenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS RN: 893950-83-9
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.496
• IUPAC Name: 2-[(2,5-dimethylphenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H25N5O3/c1-15-5-6-16(2)17(13-15)14-29-22(30)20-21(26(3)24(29)31)25-23-27(11-12-28(20)23)18-7-9-19(32-4)10-8-18/h5-10,13H,11-12,14H2,1-4H3
• InChI Key: CMEDDVVCYRIKPQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C3=C(N=C4N3CCN4C5=CC=C(C=C5)OC)N(C2=O)C
• solubility: not available

Description

2-[(2,5-Dimethylphenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
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Scientific Research Applications

Imidazole-Based Bisphenol Applications

Bisphenol compounds containing imidazole, like 2-((2-hydroxy-3,5-dimethylphenyl)(imidazol-4-yl)methyl)-4,6-dimethylphenol, demonstrate significant potential in the field of crystal engineering. These compounds exhibit extensive hydrogen-bonded structures and strong π···π interactions between imidazole rings, making them suitable for applications in material science and molecular recognition (Nath & Baruah, 2012).

Photochromism in Imidazole Dimers

Research on 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazoles, closely related to the compound , revealed that their dimers exhibit photochromism when irradiated. This property can be leveraged in developing photoresponsive materials (Bai et al., 2010).

Antifungal Properties

The antifungal activity of imidazole derivatives, like 4-(4-methoxyphenyl)-2-methyl-1H-imidazole, is influenced by the substituent groups on the aryl ring. These compounds demonstrate potential in developing new antifungal agents, especially against strains like C. neoformans (Macías et al., 2018).

Luminescence Sensing

Imidazole dicarboxylate-based lanthanide metal-organic frameworks, which include dimethylphenyl imidazole dicarboxylates, have been shown to be effective in luminescence sensing of benzaldehyde derivatives. These frameworks have potential applications in fluorescence sensors for detecting specific chemicals (Shi et al., 2015).

OLED and NLO Device Applications

2-(4-Methoxyphenyl)-1,4,5-triphenyl-2,5-dihydro-1H-imidazole, related to the compound , shows promise in OLED (Organic Light Emitting Diode) applications due to its high electron transport mobility and non-linear optical (NLO) behavior. This makes it suitable for use in NLO devices (Ulahannan et al., 2020).